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Compound of Interest

Compound Name: 6-lodo-2,4-dimethoxyquinazoline
CAS No.: 830343-15-2
Cat. No.: B1600078
Get Quote
. J

Executive Summary

The 2,4-dimethoxyquinazoline core serves as a versatile electrophilic scaffold in medicinal
chemistry, particularly for designing ATP-competitive kinase inhibitors. While 6,7-dimethoxy
variants are common (e.g., Gefitinib precursors), the 6-iodo substitution provides a unique
handle for further functionalization via palladium-catalyzed cross-coupling (Suzuki,
Sonogashira) at a late stage.

This protocol details a three-step synthetic pathway designed for scalability and purity.[1] Unlike
direct alkylation of quinazolinediones, which favors N-alkylation, this route utilizes a
chlorination-substitution sequence to exclusively generate the O-alkylated (dimethoxy) product.

Retrosynthetic Analysis & Mechanistic Logic

The synthesis is designed to overcome the thermodynamic preference for the quinazoline-2,4-
dione tautomer. To lock the molecule in the "dimethoxy" (aromatic) state, we must activate the
dione via chlorination, converting the carbonyl oxygens into leaving groups.
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Figure 1: Synthetic route emphasizing the transition from the stable dione to the activated
dichloro species, enabling nucleophilic aromatic substitution (SNAr).

Detailed Experimental Protocols
Stage 1: Cyclocondensation to Quinazoline-2,4-dione

Objective: Construct the heterocyclic core via double condensation. Mechanism: Nucleophilic
attack of the aniline nitrogen on urea, followed by intramolecular cyclization.

e Reagents:

o 5-lodoanthranilic acid (1.0 eq)

o Urea (5.0 eq)
e Equipment: Round-bottom flask, heating mantle, mortar/pestle.
Protocol:

¢ Mixing: Intimately mix 5-iodoanthranilic acid (e.g., 10.0 g) and urea (11.4 g) in a mortar until
a homogeneous powder is obtained.

e Fusion: Transfer the mixture to a round-bottom flask. Heat the flask to 160-170°C. The
mixture will melt and evolve ammonia gas (ensure proper ventilation).

« Solidification: Continue heating for 2—4 hours. The melt will eventually re-solidify as the urea
is consumed and the higher-melting quinazoline product forms.
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e Work-up: Cool the flask to room temperature. Add water (100 mL) and break up the solid
mass.

« Purification: Filter the suspension. Wash the filter cake copiously with water to remove
excess urea. Wash with cold ethanol (20 mL) to remove unreacted organics.

e Drying: Dry in a vacuum oven at 60°C.
o Expected Yield: >85%]1]

o Appearance: Off-white to grey solid.

Stage 2: Activation via Deoxychlorination

Objective: Convert the unreactive dione into the highly electrophilic 2,4-dichloro derivative.
Critical Safety Note: POCI

is highly corrosive and reacts violently with water. All glassware must be oven-dried.

e Reagents:
o 6-lodoquinazoline-2,4-dione (from Stage 1)[2][3]
o Phosphorus Oxychloride (POCI

) (10.0 eq - acts as solvent)

o N,N-Dimethylaniline (1.5 eq - catalyst/base)
Protocol:
e Setup: Place the dione (5.0 g) in a dry RB flask. Add POCI

(25 mL) and N,N-dimethylaniline (3.3 mL).

e Reaction: Reflux the mixture (

C) for 4—6 hours. The suspension should clear to a dark solution, indicating conversion.
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e Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The polar dione (baseline) should
disappear, replaced by a high-Rf spot (dichloro product).

» Quenching (CRITICAL):
o Remove excess POCI

via rotary evaporation under reduced pressure (use a caustic trap).

o Pour the thick residue slowly onto crushed ice (200 g) with vigorous stirring. Maintain
temperature <10°C to prevent hydrolysis of the product back to the dione.

o Extraction: Extract the aqueous slurry with Dichloromethane (DCM) (
mL).

 Purification: Wash combined organics with saturated NaHCO
(cold) and brine. Dry over anhydrous Na
SO

. Evaporate solvent.[4]

o Note: The product may be purified via flash chromatography (Silica, 5-10% EtOAc in
Hexanes) if necessary, but the crude is often sufficiently pure for the next step.

Stage 3: Bis-O-Alkylation (Methoxylation)

Objective: Displace both chlorine atoms with methoxide. Regioselectivity: The C4-chlorine is
more reactive and is displaced first.[5] The C2-chlorine requires reflux conditions for complete

substitution.
e Reagents:
o 2,4-Dichloro-6-iodoquinazoline (1.0 eq)

o Sodium Methoxide (NaOMe) (3.0 eq) (Use 25% wi/w solution in MeOH or freshly
prepared).
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o Methanol (Anhydrous)
Protocol:
» Dissolution: Dissolve 2,4-dichloro-6-iodoquinazoline (2.0 g) in anhydrous MeOH (20 mL).

o Addition: Add NaOMe solution (3.0 eq) dropwise at room temperature. An exotherm may be
observed.

o Reflux: Heat the mixture to reflux (65°C) for 3-5 hours.

o Checkpoint: If reaction stops at the mono-methoxy stage (4-methoxy-2-chloro), add more
NaOMe and extend reflux time.

o Work-up: Cool to room temperature. Concentrate the solvent to ~20% volume.

» Precipitation: Pour the residue into ice-cold water (50 mL). The target compound, being
lipophilic, will precipitate.

« |solation: Filter the solid. Wash with water.[6][7] Recrystallize from Ethanol or MeOH/Water
mixture.

Quantitative Data Summary
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Stage 1 Stage 2 Stage 3
Parameter . L .
(Cyclization) (Chlorination) (Methoxylation)
Limiting Reagent 5-lodoanthranilic acid Dione Intermediate Dichloro Intermediate
POCI
Reagent
o Urea (5.0 eq) (10 eq), PhNMe NaOMe (3.0 eq)
Stoichiometry
(1.5€q)
Temperature 160-170°C (Melt) 105°C (Reflux) 65°C (Reflux)
Time 4 hours 6 hours 4 hours
Typical Yield 85-90% 70-80% 80-85%
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Figure 2: Logic flow for ensuring complete conversion during the bis-alkylation step.
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e Moisture Control: In Stage 2, moisture leads to the formation of HCI and reversion to the
dione. Use a drying tube (CacCl

)

e Regioselectivity: In Stage 3, the C4 position reacts at 0°C. The C2 position requires heat. If
the 2-chloro-4-methoxy intermediate persists, ensure the reaction is refluxing vigorously and
the NaOMe is not consumed by moisture.
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(Note: While specific "6-iodo-2,4-dimethoxy" papers are rare compared to 6,7-dimethoxy, the
chemistry is homologous to the references cited above for general quinazoline
functionalization.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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